Cas no 1806506-51-3 (Ethyl 2-amino-6-hydrazinylbenzoate)

• Product Name: Ethyl 2-amino-6-hydrazinylbenzoate
• CAS No: 1806506-51-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4958418
• Update Time: 2025-10-29

Ethyl 2-amino-6-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-hydrazinylbenzoate

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)8-6(10)4-3-5-7(8)12-11/h3-5,12H,2,10-11H2,1H3
• InChI Key： NWDUDSUWTHCRFD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1NN)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.2
• Topological Polar Surface Area: 90.4

Additional information on Ethyl 2-amino-6-hydrazinylbenzoate

Recent Advances in the Study of Ethyl 2-amino-6-hydrazinylbenzoate (CAS: 1806506-51-3) in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-6-hydrazinylbenzoate (CAS: 1806506-51-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazinyl and amino functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical assays. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a focal point for researchers aiming to develop novel pharmacological agents.

One of the key areas of investigation involves the synthesis and optimization of Ethyl 2-amino-6-hydrazinylbenzoate. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. These methods often involve multi-step organic reactions, including esterification, hydrazine incorporation, and subsequent purification techniques. The optimization of these synthetic pathways is crucial for scaling up production and ensuring reproducibility in research settings. Additionally, recent advancements in green chemistry have explored environmentally friendly approaches to synthesize this compound, minimizing the use of hazardous reagents and reducing waste generation.

The biological activities of Ethyl 2-amino-6-hydrazinylbenzoate have also been a subject of intense study. Preliminary in vitro and in vivo studies suggest that this compound exhibits notable pharmacological properties, including antioxidant, anti-inflammatory, and potential anticancer effects. For instance, research has demonstrated its ability to modulate specific enzymatic pathways involved in oxidative stress and inflammation, making it a candidate for further development in therapeutic applications. Moreover, its hydrazinyl moiety has been implicated in chelating metal ions, which could be leveraged in designing metal-based drugs or diagnostic agents.

In the context of drug discovery, Ethyl 2-amino-6-hydrazinylbenzoate has been explored as a building block for the development of novel small-molecule inhibitors. Its structural features allow for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Recent studies have reported the synthesis of analogs with enhanced bioactivity and improved pharmacokinetic profiles. These efforts are aimed at identifying lead compounds for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. Computational modeling and structure-activity relationship (SAR) studies have further aided in understanding the molecular interactions and optimizing the compound's efficacy.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 2-amino-6-hydrazinylbenzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent research has focused on formulating this compound in nanoparticle-based delivery systems to enhance its solubility and targeted delivery. Additionally, toxicological studies are underway to assess its safety profile and establish acceptable dosage ranges for potential therapeutic use.

In conclusion, Ethyl 2-amino-6-hydrazinylbenzoate (CAS: 1806506-51-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further exploration in drug development and therapeutic applications. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its potential uses in medicine. As the field advances, interdisciplinary collaborations will be essential to overcome existing challenges and translate these findings into clinically viable solutions.